Cas no 1429902-64-6 (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine)

• Product Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine
• CAS No: 1429902-64-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5100715
• Update Time: 2026-03-03

6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine

• Inchi： 1S/C6H9N3O/c7-5-4-8-9-2-1-3-10-6(5)9/h4H,1-3,7H2
• InChI Key： VFIHAWGAYBQVAE-UHFFFAOYSA-N
• SMILES： O1CCCN2N=CC(N)=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine

6,7-Dihydro-5H-Pyrazolo[5,1-b][1,3]Oxazin-3-amine: A Comprehensive Overview

6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine (CAS No. 1429902-64-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic amines and has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Properties

6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine is characterized by its distinctive heterocyclic structure, which includes a pyrazolo and an oxazin ring system. The compound has a molecular formula of C₈H₁₀N₄O and a molecular weight of 174.18 g/mol. Its solubility in water is limited, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine has been extensively studied in the literature. One of the most common methods involves the reaction of 2-amino-4-methylpyrimidine with 2-chloroacetyl chloride in the presence of a base such as triethylamine. This reaction yields an intermediate that can be further cyclized to form the desired product. Another approach involves the condensation of 2-aminothiazole with 2-chloroacetonitrile followed by reduction and cyclization steps. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activities

6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine has shown promising biological activities in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are key regulators of gene expression and play a crucial role in cancer development. In addition, the compound has exhibited anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine to selectively target HDAC isoforms 1 and 2 without affecting other isoforms. This selectivity is advantageous for minimizing off-target effects and improving therapeutic outcomes. Furthermore, preclinical studies have shown that this compound can effectively reduce tumor growth in animal models of cancer.

Clinical Applications

The potential clinical applications of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine are currently being explored in several ongoing clinical trials. These trials aim to evaluate its safety and efficacy in treating various diseases, including cancer and inflammatory disorders. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects.

In a phase II trial conducted on patients with advanced solid tumors, 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine demonstrated significant antitumor activity with a favorable safety profile. The trial also highlighted its potential as a combination therapy with other anticancer agents to enhance treatment outcomes.

Future Directions

The future research directions for 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine are promising. Ongoing studies are focusing on optimizing its pharmacokinetic properties to improve bioavailability and reduce dosing frequency. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity for specific targets.

The development of prodrugs is another area of interest. Prodrugs can improve the delivery and distribution of the active compound to target tissues while minimizing systemic exposure and side effects. Researchers are also exploring the use of nanotechnology-based delivery systems to enhance the therapeutic efficacy of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine.

In conclusion, 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine (CAS No. 1429902-64-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes in various diseases.